Cas no 1062668-88-5 (2-(diethylaMino)-6-Methylisonicotinic acid hcl)

• Product Name: 2-(diethylaMino)-6-Methylisonicotinic acid hcl
• CAS No: 1062668-88-5
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• CID: 1181465
• Update Time: 2025-11-01

2-(diethylaMino)-6-Methylisonicotinic acid hcl Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)-6-methylisonicotinic acid hydrochloride
• 2-(diethylamino)-6-methylpyridine-4-carboxylic acid,hydrochloride
• 2-(diethylamino)-6-methylpyridine-4-carboxylic Acid
• hydrochloride
• 2-(diethylaMino)-6-Methylisonicotinic acid hcl

• Inchi： 1S/C11H16N2O2.ClH/c1-4-13(5-2)10-7-9(11(14)15)6-8(3)12-10;/h6-7H,4-5H2,1-3H3,(H,14,15);1H
• InChI Key： DSPSFIZRNYXYFU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N(CC)CC)=NC(C)=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(diethylaMino)-6-Methylisonicotinic acid hcl

Introduction to 2-(diethylaMino)-6-Methylisonicotinic acid hcl (CAS No. 1062668-88-5) and Its Recent Applications in Chemical Biology

2-(diethylaMino)-6-Methylisonicotinic acid hcl, identified by the CAS number 1062668-88-5, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework that combines an isonicotinic acid derivative with a diethylamino substituent, has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of both the isonicotinic acid moiety and the diethylamino group imparts distinct pharmacological properties, making it a valuable scaffold for drug discovery and molecular studies.

The isonicotinic acid core is well-known for its structural similarity to nicotinic acid, a compound with established health benefits such as cholesterol reduction and blood pressure regulation. However, modifications to this core structure, such as the introduction of a methyl group at the 6-position and a diethylamino group at the 2-position, can significantly alter its biological profile. The diethylamino substituent, in particular, is known for its ability to enhance solubility and bioavailability, which are critical factors in drug development.

In recent years, there has been growing interest in 2-(diethylaMino)-6-Methylisonicotinic acid hcl due to its potential role in modulating various biological pathways. One of the most promising areas of research involves its application as an intermediate in the synthesis of novel therapeutic agents. The compound's ability to serve as a precursor for more complex molecules has made it a focal point in medicinal chemistry efforts aimed at developing treatments for a range of diseases.

Recent studies have highlighted the compound's potential in anti-inflammatory and antimicrobial applications. The structural features of 2-(diethylaMino)-6-Methylisonicotinic acid hcl allow it to interact with specific targets within microbial cells, disrupting essential metabolic pathways. This mechanism of action has been explored in vitro and shows promise for developing new strategies against resistant bacterial strains. Additionally, its anti-inflammatory properties have been investigated in preclinical models, where it demonstrated the ability to modulate cytokine production and reduce inflammation-induced tissue damage.

The pharmacokinetic profile of 2-(diethylaMino)-6-Methylisonicotinic acid hcl is another area of active investigation. Research indicates that the diethylamino group enhances oral bioavailability by improving passive diffusion across biological membranes. This characteristic makes the compound an attractive candidate for oral formulations, which are generally preferred over injectable drugs due to their convenience and lower cost. Furthermore, studies on metabolic stability suggest that the compound undergoes minimal degradation in vivo, further supporting its potential as a lead molecule in drug development.

Advances in computational chemistry have also contributed to the understanding of 2-(diethylaMino)-6-Methylisonicotinic acid hcl's interactions with biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological properties. For instance, modifications based on computational predictions have led to derivatives with enhanced potency and selectivity against specific biological targets.

The synthesis of 2-(diethylaMino)-6-Methylisonicotinic acid hcl has been refined through various synthetic routes, each offering advantages in terms of yield, purity, and scalability. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and hazardous byproducts. These approaches align with global trends toward sustainable pharmaceutical manufacturing and ensure that the production of this compound meets environmental standards.

In conclusion, 2-(diethylaMino)-6-Methylisonicotinic acid hcl (CAS No. 1062668-88-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with promising biological activities, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.